Cas no 923062-55-9 (2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)methylacetamide)

• Product Name: 2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)methylacetamide
• CAS No: 923062-55-9
• MF: C₂₂H₂₃N₃O₂
• MW: 361.436925172806
• CID: 6566179
• PubChem ID: 7666363
• Update Time: 2025-06-09

2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)methylacetamide
• 2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(4-methylphenyl)methyl]acetamide
• 2-(3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-methylbenzyl)acetamide
• F2774-2512
• 2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]-N-[(4-methylphenyl)methyl]acetamide
• 923062-55-9
• AKOS005682113

• Inchi： 1S/C22H23N3O2/c1-15-4-7-18(8-5-15)13-23-21(26)14-25-22(27)11-10-20(24-25)19-9-6-16(2)17(3)12-19/h4-12H,13-14H2,1-3H3,(H,23,26)
• InChI Key： GDQCUAFLGOKQNU-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC(C2C=CC(C)=C(C)C=2)=N1)=O)NCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 361.17902698g/mol
• Monoisotopic Mass: 361.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.8Ų

Additional information on 2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)methylacetamide

Professional Introduction to Compound with CAS No. 923062-55-9 and Product Name: 2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)methylacetamide

Compound with the CAS number 923062-55-9 and the product name 2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)methylacetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a pyridazine core, which is known for its role in various pharmacological interactions.

The pyridazine core in this compound is particularly noteworthy, as it serves as a versatile scaffold for drug design. Pyridazines are six-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 4. They exhibit a wide range of biological activities, making them valuable in the development of pharmaceutical agents targeting various diseases. The presence of the 6-oxo group further enhances the reactivity and potential biological effects of the molecule. This group is often involved in hydrogen bonding interactions, which can be crucial for binding to biological targets.

The 3,4-dimethylphenyl substituent attached to the pyridazine ring adds another layer of complexity to the molecule's structure. This aromatic group not only influences the electronic properties of the molecule but also contributes to its solubility and bioavailability. The N-(4-methylphenyl)methylacetamide moiety at the other end of the molecule introduces an amide functional group, which is well-known for its role in drug design due to its ability to form stable hydrogen bonds with biological targets.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the potential interactions of this compound with biological systems. Studies using these techniques have suggested that 2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)methylacetamide may exhibit inhibitory activity against several enzymes and receptors implicated in various diseases. For instance, preliminary computational studies have indicated that this compound could interact with enzymes such as kinases and phosphodiesterases, which are key targets in cancer therapy.

In addition to its potential as an enzyme inhibitor, this compound has also shown promise as a scaffold for developing novel therapeutic agents. The structural features of 2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)methylacetamide, particularly the pyridazine core and the amide group, make it a versatile platform for further chemical modifications. Researchers can explore various strategies to optimize its pharmacological properties, such as altering substituents or introducing new functional groups.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyridazine core, followed by functionalization at various positions to introduce the desired substituents. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve the desired molecular architecture efficiently.

Once synthesized, 2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)methylacetamide undergoes rigorous testing to evaluate its biological activity and safety profile. This includes in vitro assays to assess its interaction with target enzymes and receptors, as well as cell-based assays to evaluate its effects on living cells. These studies provide valuable data on the compound's potential therapeutic applications and help guide further development efforts.

The field of medicinal chemistry continues to evolve rapidly, driven by new discoveries and technological advancements. The development of novel heterocyclic compounds like 2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methylphenyl)methylacetamide represents a significant contribution to this progress. By leveraging computational tools and innovative synthetic methods, researchers can accelerate the discovery of new drugs that address unmet medical needs.

Future research directions may include exploring derivatives of this compound that exhibit enhanced potency or selectivity for specific biological targets. Additionally, investigating its mechanism of action will provide deeper insights into how it interacts with biological systems and could inform the design of next-generation therapeutic agents.

In conclusion,2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-y N-(4-methylphen ylmeth lacetamide is a promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further exploration. As our understanding of chemical biology continues to grow,CAS No 923062 55 9 will undoubtedly play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.